Cas no 2155120-95-7 (2-Butylcyclobutan-1-ol)

• Product Name: 2-Butylcyclobutan-1-ol
• CAS No: 2155120-95-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 5564929
• PubChem ID: 165592680
• Update Time: 2025-05-30

2-Butylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-butylcyclobutan-1-ol
• EN300-1634283
• 2155120-95-7
• 2-Butylcyclobutan-1-ol

• Inchi： 1S/C8H16O/c1-2-3-4-7-5-6-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： KBLIVAHZLSNSTJ-UHFFFAOYSA-N
• SMILES： OC1CCC1CCCC

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Butylcyclobutan-1-ol

Introduction to 2-Butylcyclobutan-1-ol (CAS No. 2155120-95-7)

2-Butylcyclobutan-1-ol is a versatile organic compound with the CAS registry number 2155120-95-7. This compound belongs to the class of secondary alcohols and is characterized by its unique molecular structure, which includes a cyclobutane ring substituted with a butyl group and a hydroxyl group. The compound's structure contributes to its distinct chemical properties, making it a valuable molecule in various applications across different industries.

The synthesis of 2-butylcyclobutan-1-ol involves advanced organic chemistry techniques, including ring-opening reactions and subsequent alcohol formation. Recent studies have explored novel synthetic pathways to enhance the efficiency and sustainability of its production. For instance, researchers have investigated the use of enzymatic catalysts and green chemistry principles to minimize environmental impact while maintaining high yields.

One of the key areas of interest in 2-butylcyclobutan-1-ol research is its role in pharmaceutical applications. The compound has shown potential as an intermediate in drug synthesis, particularly in the development of bioactive molecules with specific pharmacokinetic properties. Its cyclobutane ring provides structural rigidity, which can be advantageous in designing drugs with improved bioavailability and target specificity.

Moreover, 2-butylcyclobutan-1-ol exhibits interesting physical properties that make it suitable for use in materials science. Its ability to form stable derivatives under certain conditions has led to its exploration as a building block for advanced polymers and materials with tailored mechanical properties. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into high-performance materials for applications in aerospace and automotive industries.

In terms of chemical reactivity, 2-butylcyclobutan-1-ol is known for its participation in various nucleophilic substitution reactions due to the electron-rich nature of the cyclobutane ring. This reactivity has been leveraged in the development of novel chemical processes, including those involving transition metal catalysts. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to synthesize complex molecules incorporating this compound as a key intermediate.

The environmental impact of 2-butylcyclobutan-1 ol has also been a focus of recent research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. Understanding these aspects is crucial for complying with global regulations on chemical substances and promoting sustainable industrial practices.

In conclusion, 2-butylcyclobutan -1 ol (CAS No. 2155120 -95 -7) is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with ongoing advancements in synthetic methods and application development, positions it as an important molecule in modern chemistry and materials science.